Cas no 3006-96-0 (4-(Hydroxymethyl)benzoic acid)

• Product Name: 4-(Hydroxymethyl)benzoic acid
• CAS No: 3006-96-0
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00017598
• CID: 43688
• PubChem ID: 76360
• Update Time: 2025-05-25

4-(Hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)benzoic acid
• 4-CARBOXYBENZYL ALCOHOL
• 4-HYDROXYMETHYLBENZOIC ACID
• HMBA
• HMBA LINKER
• RARECHEM AL BO 1443
• HMBA LINKER,4-HYDROXYTHYLBENZOIC ACID
• Hydroxymethylbenzoicacid
• hb linker
• Benzoic acid, 4-(hydroxymethyl)-
• 4-(HYDROXYMETHYL)BENZOIC ACID (HMBA LINKER)
• 4-Hydroxymethyl-benzoic acid
• 4-(hydroxymethyl)-benzoic acid
• 4-carboxy-benzyl alcohol
• 4-Hydroxythylbenzoic acid
• 4-methylolbenzoic acid
• p-(hydroxymethyl)-benzoic acid
• para-hydroxymethylbenzoic acid
• p-methylolbenzoic acid
• Benzoic acid, 4-hydroxymethyl-
• 4-(Hydroxymethyl)benzoicacid
• 9Z28L8STHD
• HMBA Linker;
• Enamine_005867
• PubChem12790
• p-Hydroxymethylbenzoic Acid
• Eprosartan related compound E
• KSC176Q7R
• 4-(Hydroxymethyl)benzoic acid; HMBA Linker
• P-CARBOXYBENZYL ALCOHOL
• FT-0695624
• AM20050236
• CCG-49783
• 96937-45-0
• NS00067387
• J-513746
• RB3326
• Z56917404
• E5X
• H0769
• IDI1_008102
• SR-01000639214-1
• FT-0618719
• Fenpyroximate M-16
• EN300-17313
• .ALPHA.-HYDROXY-P-TOLUIC ACID
• HMS1410K15
• 1-(TRIPHENYLMETHYL)PYRIDINIUMTETRAFLUOROBORATE
• 4AY
• p-(hydroxymethyl)benzoic acid
• 58590-49-1
• HY-W017384
• Q27273399
• 3006-96-0
• SCHEMBL49984
• MFCD00017598
• AKOS001053879
• M02899
• 4-(Hydroxymethyl)benzoic acid, 99%
• UNII-9Z28L8STHD
• TS-02011
• WWYFPDXEIFBNKE-UHFFFAOYSA-N
• p-hydroxymethyl benzoic acid
• CHEMBL4636837
• BDBM50540780
• CS-W018100
• SY003712
• Benzoic acid,4-(hydroxymethyl)-
• DTXSID40184111
• AC-3060
• 4-(Hydroxylmethyl)benzoic acid
• ALBB-029043
• DB-013127
• DTXCID50106602
• 4-Carboxybenzylalcohol
• ALPHA-HYDROXY-P-TOLUIC ACID

• MDL： MFCD00017598
• Inchi： 1S/C8H8O3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4,9H,5H2,(H,10,11)
• InChI Key： WWYFPDXEIFBNKE-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C(=O)O)=CC=1
• BRN： 2690023

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5
• Surface Charge: -1

Experimental Properties

• Color/Form: Not available
• Melting Point: 182-185 °C (lit.)
• Boiling Point: 347.4℃ at 760 mmHg
• Flash Point: 178.1℃
• PSA: 57.53
• Solubility: Not available

4-(Hydroxymethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(Hydroxymethyl)benzoic acid

4-(Hydroxymethyl)benzoic acid (CAS No. 3006-96-0): A Comprehensive Overview

4-(Hydroxymethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 3006-96-0, is a versatile organic compound with significant applications in pharmaceuticals, chemical synthesis, and material science. This compound, characterized by its hydroxymethyl and benzoic acid functional groups, has garnered attention due to its unique chemical properties and potential biological activities. The integration of this molecule into various research and industrial processes underscores its importance in modern chemistry.

The structure of 4-(Hydroxymethyl)benzoic acid consists of a benzoic acid core substituted with a hydroxymethyl group at the para position relative to the carboxyl group. This structural arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The compound's solubility in polar solvents and its stability under standard conditions further enhance its utility in laboratory and industrial settings.

In recent years, 4-(Hydroxymethyl)benzoic acid has been extensively studied for its potential applications in drug development. Its hydroxymethyl group can participate in various chemical reactions, including esterification, etherification, and oxidation, which are crucial for the synthesis of complex pharmaceutical molecules. Additionally, the benzoic acid moiety is known for its antimicrobial and anti-inflammatory properties, making derivatives of this compound promising candidates for therapeutic applications.

One of the most notable areas of research involving 4-(Hydroxymethyl)benzoic acid is its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its use in developing novel anti-cancer agents, where its structural features contribute to enhanced bioavailability and target specificity. Furthermore, studies have indicated that modifications to the hydroxymethyl group can significantly alter the pharmacokinetic profiles of derived compounds, offering opportunities for fine-tuning their therapeutic effects.

The compound's relevance extends beyond pharmaceuticals into the realm of material science. For instance, 4-(Hydroxymethyl)benzoic acid has been utilized in the development of advanced polymers and coatings due to its ability to form stable cross-linking networks. These properties make it an attractive candidate for creating high-performance materials with applications ranging from electronics to construction.

Recent advancements in green chemistry have also highlighted the importance of 4-(Hydroxymethyl)benzoic acid. Researchers are investigating sustainable synthetic routes that minimize waste and energy consumption while maximizing yield. These efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing, ensuring that the production of this valuable compound remains viable in the long term.

The biological activity of 4-(Hydroxymethyl)benzoic acid has been a focal point for many studies. Its derivatives have shown potential in modulating various biological pathways, including those involved in pain perception, inflammation, and oxidative stress. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying new analogs with improved efficacy and reduced side effects.

In conclusion, 4-(Hydroxymethyl)benzoic acid (CAS No. 3006-96-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical synthesis, material science, and green chemistry. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, driving innovation and progress in various industries.